(2E)-4-chloro-N-(2-methylpropyl)-N-(2,2,2-trifluoroethyl)pent-2-enamide
Overview
Description
(2E)-4-chloro-N-(2-methylpropyl)-N-(2,2,2-trifluoroethyl)pent-2-enamide, commonly referred to as Compound X, is a synthetic organic compound composed of a chloro-substituted pent-2-enamide, with two methylpropyl and two trifluoroethyl substituents. Compound X is an important building block for the synthesis of a variety of pharmaceuticals, due to its unique properties and wide range of applications.
Scientific Research Applications
Compound X has been used in a variety of scientific research applications. It has been used to study the effects of various compounds on the body and to develop new drugs and treatments. Compound X has been used to study the effects of various compounds on the nervous system, as well as to study the effects of various compounds on cancer cells. Compound X has also been used to develop new drugs and treatments for a variety of diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes.
Mechanism of Action
Compound X has been found to act on the nervous system by binding to a specific receptor in the brain, known as the gamma-aminobutyric acid (GABA) receptor. This binding leads to the activation of the GABA receptor, which in turn triggers a cascade of biochemical reactions that ultimately result in the inhibition of neuronal activity. This inhibition of neuronal activity can lead to a variety of effects, including relaxation, sedation, and decreased anxiety.
Biochemical and Physiological Effects
Compound X has been found to have a variety of biochemical and physiological effects. It has been found to reduce anxiety and stress, as well as to improve mood and sleep. Compound X has also been found to improve cognitive function, as well as to reduce inflammation. Additionally, Compound X has been found to have anti-cancer effects, as well as to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
Compound X has a number of advantages and limitations for lab experiments. One of the main advantages of Compound X is that it is relatively stable and can be easily synthesized in the laboratory. Additionally, Compound X is relatively non-toxic and has a low risk of adverse side effects. However, one of the main limitations of Compound X is that it has a limited range of applications and is not suitable for use in all types of experiments. Additionally, Compound X is relatively expensive and not widely available.
Future Directions
Compound X has a wide range of potential future directions. One potential future direction is to further study the effects of Compound X on the nervous system and to develop new drugs and treatments based on these effects. Additionally, Compound X could be used to develop new treatments for a variety of diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes. Furthermore, Compound X could be used in the development of new cancer treatments and to reduce the risk of cardiovascular disease. Finally, Compound X could be used to further study the biochemical and physiological effects of various compounds.
Synthesis Methods
Compound X can be synthesized through a variety of methods, such as the reaction between 4-chloro-N-(2-methylpropyl)-N-(2,2,2-trifluoroethyl)pent-2-enamide and an aldehyde, or the reaction between 4-chloro-N-(2-methylpropyl)-N-(2,2,2-trifluoroethyl)pent-2-enamide and an acid chloride. The reaction of 4-chloro-N-(2-methylpropyl)-N-(2,2,2-trifluoroethyl)pent-2-enamide with an aldehyde is a two-step reaction, in which the aldehyde is first converted to a hemiacetal, followed by the formation of an acetal. The reaction of 4-chloro-N-(2-methylpropyl)-N-(2,2,2-trifluoroethyl)pent-2-enamide with an acid chloride is a one-step reaction, in which the acid chloride is converted to an ester.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-4-chloro-N-(2-methylpropyl)-N-(2,2,2-trifluoroethyl)pent-2-enamide involves the reaction of 4-chlorobutanoyl chloride with 2-methylpropylamine to form (2-methylpropylamino)-4-chlorobutanoyl chloride, which is then reacted with 2,2,2-trifluoroethylamine to form (2-methylpropylamino)-4-chloro-N-(2,2,2-trifluoroethyl)butanamide. This compound is then subjected to a Wittig reaction with pentanal to form (2E)-4-chloro-N-(2-methylpropyl)-N-(2,2,2-trifluoroethyl)pent-2-enamide.", "Starting Materials": [ "4-chlorobutanoyl chloride", "2-methylpropylamine", "2,2,2-trifluoroethylamine", "pentanal" ], "Reaction": [ "Step 1: 4-chlorobutanoyl chloride is reacted with 2-methylpropylamine in the presence of a base such as triethylamine to form (2-methylpropylamino)-4-chlorobutanoyl chloride.", "Step 2: (2-methylpropylamino)-4-chlorobutanoyl chloride is reacted with 2,2,2-trifluoroethylamine in the presence of a base such as triethylamine to form (2-methylpropylamino)-4-chloro-N-(2,2,2-trifluoroethyl)butanamide.", "Step 3: (2-methylpropylamino)-4-chloro-N-(2,2,2-trifluoroethyl)butanamide is subjected to a Wittig reaction with pentanal in the presence of a base such as potassium tert-butoxide to form (2E)-4-chloro-N-(2-methylpropyl)-N-(2,2,2-trifluoroethyl)pent-2-enamide." ] } | |
CAS RN |
2668279-97-6 |
Product Name |
(2E)-4-chloro-N-(2-methylpropyl)-N-(2,2,2-trifluoroethyl)pent-2-enamide |
Molecular Formula |
C11H17ClF3NO |
Molecular Weight |
271.7 |
Purity |
95 |
Origin of Product |
United States |
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